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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Fluticasone Furoate-d5,
a deuterated analog of the synthetic corticosteroid Fluticasone Furoate. This document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its chemical properties, synthesis, analytical methodologies, and mechanism of
action. The inclusion of deuterated internal standards like Fluticasone Furoate-d5 is pivotal for
enhancing the accuracy and reliability of pharmacokinetic and bioanalytical studies.

Chemical and Physical Properties

Fluticasone Furoate-d5 is a stable isotope-labeled version of Fluticasone Furoate, where five
hydrogen atoms have been replaced by deuterium. This isotopic substitution minimally alters
the chemical properties of the molecule while providing a distinct mass signature, making it an
ideal internal standard for mass spectrometry-based quantification.

CAS Number: A specific CAS number for Fluticasone Furoate-d5 is not consistently available
in public databases. Researchers often reference the CAS number of the unlabeled compound,
397864-44-7, for logistical and ordering purposes. It is crucial to confirm the identity of the
labeled compound through its certificate of analysis.
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The following tables summarize the key quantitative data for both Fluticasone Furoate and its

deuterated analog.

Table 1: General Chemical Properties

Fluticasone Fluticasone

Property Reference
Furoate Furoate-d5

Molecular Formula C27H29F306S C27H24DsF306S [1]

Molecular Weight 538.58 g/mol 543.61 g/mol [1]
White to Off-White Not specified, typically

Appearance _ _ (2]
Solid a solid

Table 2: Physical and Chemical Parameters

Fluticasone Fluticasone

Property Reference
Furoate Furoate-d5

_ _ 250-252 °C o

Melting Point Not explicitly reported [3114]
(decomposes)
Practically insoluble in o

) Not explicitly reported,
N water; Soluble in o

Solubility expected to be similar  [5]

DMSO (~15 mg/ml)
to the unlabeled form

and DMF (~20 mg/ml)

XLogP3 4.8 4.8 [1][6]

UV/Vis (Amax) 242 nm Not explicitly reported [5]

Synthesis of Fluticasone Furoate-d5

While specific, detailed protocols for the synthesis of Fluticasone Furoate-d5 are proprietary

and not widely published, a conceptual pathway can be derived from the known synthesis of

Fluticasone Furoate and general methods for isotopic labeling.
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The synthesis of Fluticasone Furoate typically involves the esterification of the 173-carbothioic
acid derivative of fluticasone with a furoate moiety and subsequent S-fluoromethylation.[7] For
the deuterated analog, deuterated precursors would be introduced at a suitable stage. A
plausible approach involves the use of deuterated reagents during the formation of the furoate
ring or the S-fluoromethyl group. For instance, deuterated starting materials for the furan-2-
carboxylate portion could be employed.

Alternatively, late-stage deuteration of the Fluticasone Furoate molecule could be explored,
although this may present challenges in controlling the position and extent of deuterium
incorporation. The synthesis of deuterated metabolites often involves biotransformation or
chemical synthesis from a deuterated parent compound.[8]

Mechanism of Action: Glucocorticoid Receptor
Signaling

Fluticasone Furoate, like other corticosteroids, exerts its anti-inflammatory effects by acting as
a potent agonist for the glucocorticoid receptor (GR).[9] The signaling pathway is a complex
process involving genomic and non-genomic actions.

Upon entering the cell, Fluticasone Furoate binds to the GR, which is located in the cytoplasm
in a complex with heat shock proteins (HSPs).[10][11] This binding event triggers a
conformational change in the GR, leading to the dissociation of the HSPs. The activated GR-
ligand complex then translocates to the nucleus.[12]

In the nucleus, the complex can act in several ways:

o Transactivation: The GR dimer binds to specific DNA sequences known as glucocorticoid
response elements (GRES) in the promoter regions of target genes, leading to the increased
transcription of anti-inflammatory proteins like lipocortin-1.[12]

o Transrepression: The GR monomer can interfere with the activity of pro-inflammatory
transcription factors, such as NF-kB and AP-1, by protein-protein interactions, thereby
downregulating the expression of inflammatory cytokines, chemokines, and adhesion
molecules.[11]
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The following diagram illustrates the classical genomic signaling pathway of the glucocorticoid
receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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